Acetone Cyanohydrin

• CAS No.: 75-86-5
• Product Name: Acetone Cyanohydrin
• Molecular Formula: (CH3)2C(OH)CN; C4H7NO; C4H7NO
• Molecular Weight: 85.1 g/mol
• IUPAC Name: 2-hydroxy-2-methylpropanenitrile
• Standard InChI: InChI=1S/C4H7NO/c1-4(2,6)3-5/h6H,1-2H3
• Standard InChIKey: MWFMGBPGAXYFAR-UHFFFAOYSA-N
• SMILES: CC(C)(C#N)O
• Canonical SMILES: CC(C)(C#N)O
• Boiling Point: 180 °F at 23 mm Hg (EPA, 1998); 171 °C; 171.0 °C; 95 °C; 203°F
• Colorform: Colorless liquid
• Density: 0.9267 at 77 °F (EPA, 1998); Specific gravity: 0.9267 at 25 °C/4 °C; Relative density (water = 1): 0.93; (77°F): 0.93
• Flash Point: 165 °F (EPA, 1998); 165 °F (74 °C) (closed cup); 74 °C c.c.; 165°F
• Melting Point: -2.2 °F (EPA, 1998); -19 °C; -19.0 °C; -4°F
• Physical Description: Acetone cyanohydrin, stabilized appears as a colorless liquid. Flash point 165°F. Lethal by inhalation and highly toxic or lethal by skin absorption. Density 7.8 lb / gal (less dense than water). Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a faint odor of bitter almond. [Note: Forms cyanide in the body.]
• Description: Acetone cyanohydrin, also known as 2-methyllactonitrile, belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). Acetone cyanohydrin exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Acetone cyanohydrin can be converted into linamarin. Outside of the human body, acetone cyanohydrin can be found in a number of food items such as pitanga, bayberry, chia, and babassu palm. This makes acetone cyanohydrin a potential biomarker for the consumption of these food products. Acetone cyanohydrin is a potentially toxic compound.; Acetone cyanohydrin, stabilized appears as a colorless liquid. Flash point 165°F. Lethal by inhalation and highly toxic or lethal by skin absorption. Density 7.8 lb / gal (less dense than water). Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.; 2-hydroxy-2-methylpropanenitrile is a cyanohydrin.
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); 1000000 mg/L; 11.75 M; Freely soluble in usual organic solvents; insoluble in petroleum ether and carbon disulfide.; Very soluble in water, ethanol and ethyl ether; soluble in acetone, benzene and chloroform; Miscible with water; Solubility in water: freely soluble, but decomposes in water; Miscible
• Synonyms: 2-Hydroxy-2-methypropanenitrile; 2-Cyano-2-hydroxypropane; 2-Cyano-2-propanol; 2-Hydroxy-2-cyanopropane; 2-Hydroxy-2-methylpropanenitrile; 2-Hydroxy-2-methylpropionitrile; 2-Hydroxyisobutyronitrile; 2-Methyl-2-hydroxypropanenitrile; 2-Methyl-2-hydrox
• Vapor Density: 2.93 (EPA, 1998) (Relative to Air); 2.96 (Air = 1); Relative vapor density (air = 1): 2.93
• Vapor Pressure: 0.8 mm Hg at 68 °F (EPA, 1998); 0.34 mmHg; 1.1 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 3.0; 0.8 mmHg
• PubChem Compound: 6406
• Last Modified: Nov 11 2021